![molecular formula C8H12OS B6241985 7-thiaspiro[3.5]nonan-2-one CAS No. 1440962-09-3](/img/no-structure.png)
7-thiaspiro[3.5]nonan-2-one
Overview
Description
7-Thiaspiro[3.5]nonan-2-one, also known as 7-thiaspirononan-2-one, is a heterocyclic compound containing a seven-membered ring with three sulfur atoms and five carbon atoms. This compound has been studied for its potential applications in various areas of scientific research, including synthesis, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
7-Thiaspiro[3.5]nonan-2-one has been studied for its potential applications in various areas of scientific research. It has been used as a starting material for the synthesis of other compounds, such as thiadiazoles and thiophenes. It has also been used as a catalyst for the synthesis of polymers and as a ligand for metal complexes. In addition, it has been used as a reagent in organic synthesis reactions, such as the synthesis of peptides.
Mechanism of Action
The mechanism of action of 7-thiaspiro[3.5]nonan-2-one is not fully understood, but it is thought to be related to its ability to form hydrogen bonds with other molecules. This allows it to interact with other molecules in a specific way, resulting in the formation of new compounds or the modification of existing compounds. In addition, it is thought to interact with enzymes, which can affect the rate of biochemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to interact with enzymes and to affect the rate of biochemical reactions. In addition, it has been shown to interact with proteins and to affect the activity of enzymes involved in metabolic pathways. It has also been shown to interact with cell membranes and to affect the transport of ions across the membrane.
Advantages and Limitations for Lab Experiments
7-Thiaspiro[3.5]nonan-2-one has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under a wide range of conditions. It is also relatively non-toxic and has low reactivity, making it safe to handle in the lab. However, it is also relatively expensive and can be difficult to obtain in large quantities, making it less suitable for large-scale experiments.
Future Directions
There are several potential future directions for 7-thiaspiro[3.5]nonan-2-one. One potential direction is to further explore its potential applications in the synthesis of other compounds. Another potential direction is to explore its potential as a catalyst in the synthesis of polymers and as a ligand for metal complexes. In addition, further research could be conducted to better understand its mechanism of action and its biochemical and physiological effects. Finally, more research could be conducted to explore its potential as a reagent in organic synthesis reactions, such as the synthesis of peptides.
Synthesis Methods
7-Thiaspiro[3.5]nonan-2-one can be synthesized using a variety of methods, including a reaction between a nitrile and a thiol in the presence of a base, a reaction between a nitrile and a thiol in the presence of a Lewis acid, a reaction between an alkyl halide and a thiol in the presence of a base, and a reaction between an alkyl halide and a thiol in the presence of a Lewis acid. The most common method is the reaction between a nitrile and a thiol in the presence of a base, which produces this compound as the major product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 7-thiaspiro[3.5]nonan-2-one can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2-bromo-1-phenylethanone", "thiophenol", "sodium hydride", "diethyl malonate", "ethyl iodide", "sodium ethoxide", "sodium borohydride", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "petroleum ether", "ethyl acetate", "methanol", "water" ], "Reaction": [ "Step 1: Conversion of 2-bromo-1-phenylethanone to 2-phenylthioacetophenone", "React 2-bromo-1-phenylethanone with thiophenol and sodium hydride in dry DMF to obtain 2-phenylthioacetophenone.", "Step 2: Synthesis of 7-thiaspiro[3.5]nonan-2-one", "React 2-phenylthioacetophenone with diethyl malonate and ethyl iodide in the presence of sodium ethoxide to obtain 7-thioxo-7-thiaspiro[3.5]nonane-2-carboxylic acid ethyl ester.", "Reduce the ester using sodium borohydride in methanol to obtain 7-thioxo-7-thiaspiro[3.5]nonane-2-carboxylic acid.", "React the acid with acetic anhydride and sulfuric acid to obtain 7-acetoxy-7-thioxo-7-thiaspiro[3.5]nonane-2-carboxylic acid.", "Decarboxylate the acid using sodium bicarbonate in water to obtain 7-acetoxy-7-thioxo-7-thiaspiro[3.5]nonane.", "Finally, cyclize the compound using magnesium sulfate in petroleum ether and ethyl acetate to obtain 7-thiaspiro[3.5]nonan-2-one." ] } | |
CAS RN |
1440962-09-3 |
Molecular Formula |
C8H12OS |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
